- Development and Scale-up of Continuous Electrocatalytic Hydrogenation of Functionalized Nitro Arenes, Nitriles, and Unsaturated AldehydesOrganic Process Research & Development, 2019, 23(9), 1803-1812,
Cas no 898746-91-3 (6-Bromo-1H-indole-4-carboxylic acid)
898746-91-3 structure
6-Bromo-1H-indole-4-carboxylic acid
6-Bromo-1H-indole-4-carboxylic acid Properties
Names and Identifiers
-
- 6-Bromo-1H-indole-4-carboxylic acid
- 1H-Indole-4-carboxylicacid, 6-bromo-
- 6-Bromo-4-indole carboxylic acid
- 6-Bromo-4-indole carboxylic acid
- 6-Bromoindole-4-carboxylic acid
- 6-BROMO-4-INDOLE CARBOXYLIC ACID
- 6-bromo-4-indolecarboxylic acid
- 6-Bromo-4-indolecarboxylicacid
- BCP11444
- RW3764
- RW4010
- CB0233
- PB20271
- FCH1389153
- OR322942
- AX8108497
- AB0027432
- W9263
- 6-Bromo-1H-indole-4-carboxylic acid (ACI)
- SY097050
- 898746-91-3
- CS-W008655
- FS-3547
- 10.14272/LIXZNRVUWPYCNC-UHFFFAOYSA-N.1
- MFCD08458974
- doi:10.14272/LIXZNRVUWPYCNC-UHFFFAOYSA-N.1
- EN300-132747
- DTXSID30646571
- J-518398
- AKOS015855872
- BP-13134
- DB-078534
- SCHEMBL16115819
- +Expand
-
- MFCD08458974
- LIXZNRVUWPYCNC-UHFFFAOYSA-N
- 1S/C9H6BrNO2/c10-5-3-7(9(12)13)6-1-2-11-8(6)4-5/h1-4,11H,(H,12,13)
- O=C(C1C2=C(NC=C2)C=C(Br)C=1)O
Computed Properties
- 238.95800
- 2
- 2
- 1
- 238.958
- 13
- 222
- 0
- 0
- 0
- 0
- 0
- 1
- 2.3
- 53.1
Experimental Properties
- 2.62860
- 53.09000
- 235-240°C
- 1.838
6-Bromo-1H-indole-4-carboxylic acid Security Information
6-Bromo-1H-indole-4-carboxylic acid Customs Data
- 2933990090
-
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-Bromo-1H-indole-4-carboxylic acid Price
6-Bromo-1H-indole-4-carboxylic acid Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: Acetic acid Solvents: Methanol , Water ; 360 s, 25 °C
Reference
6-Bromo-1H-indole-4-carboxylic acid Raw materials
6-Bromo-1H-indole-4-carboxylic acid Preparation Products
6-Bromo-1H-indole-4-carboxylic acid Suppliers
Shanghai chemsoon Biotechnology Co., Ltd
Audited Supplier
(CAS:898746-91-3)
ZHAO JING LI
17558870519
sales02@chemsoon.com
6-Bromo-1H-indole-4-carboxylic acid Related Literature
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L. A. Silva,J. B. de Andrade,C. Moysés Araújo,O. Nakamura,A. Ferreira da Silva,M. S. O. Massunaga,H. Vargas Phys. Chem. Chem. Phys., 2001,3, 4800-4805
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2. Bond strength dependent superionic phase transformation in the solid solution series Cu2ZnGeSe4−xSxChristophe P. Heinrich,Tristan Day,Chatr Panithipongwut,Gregor Kieslich,Gunther Brunklaus,G. Jeffrey Snyder,Wolfgang Tremel J. Mater. Chem. A, 2014,2, 1790-1794
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Jack Yang,Sean Li Mater. Horiz., 2022,9, 1896-1910
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Fangzhou Zhang,Guanjia Zhu,Kai Wang,Xiaoyong Qian,Yuye Zhao,Wei Luo,Jianping Yang J. Mater. Chem. A, 2019,7, 17426-17434
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Cheng-Hsuan Huang,Hsuan-Pei Hsu,Eric Lee Phys. Chem. Chem. Phys., 2012,14, 657-667
-
Mingjian Chen,Changbei Ma,Ying Yan Anal. Methods, 2019,11, 4348-4353
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Manisha Pabbi,Susheel K. Mittal Anal. Methods, 2017,9, 1672-1680
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:898746-91-3)6-Bromo-1H-indole-4-carboxylic acid
99%
100g
495.0